Pomolic acid 28-O-β-D-glucopyranosyl ester
Pomolic acid 28-O-β-D-glucopyranosyl ester
Brand Name:
Vulcanchem
CAS No.:
83725-24-0
VCID:
VC0028826
InChI:
InChI=1S/C36H58O9/c1-19-10-15-36(30(42)45-29-27(41)26(40)25(39)21(18-37)44-29)17-16-33(5)20(28(36)35(19,7)43)8-9-23-32(4)13-12-24(38)31(2,3)22(32)11-14-34(23,33)6/h8,19,21-29,37-41,43H,9-18H2,1-7H3/t19-,21-,22+,23-,24+,25-,26+,27-,28-,29+,32+,33-,34-,35-,36+/m1/s1
SMILES:
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1(C)O)C)C(=O)OC6C(C(C(C(O6)CO)O)O)O
Molecular Formula:
C36H58O9
Molecular Weight:
634.851
Pomolic acid 28-O-β-D-glucopyranosyl ester
CAS No.: 83725-24-0
Reference Standards
VCID: VC0028826
Molecular Formula: C36H58O9
Molecular Weight: 634.851
| CAS No. | 83725-24-0 |
|---|---|
| Product Name | Pomolic acid 28-O-β-D-glucopyranosyl ester |
| Molecular Formula | C36H58O9 |
| Molecular Weight | 634.851 |
| IUPAC Name | [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,2R,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-1,10-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate |
| Standard InChI | InChI=1S/C36H58O9/c1-19-10-15-36(30(42)45-29-27(41)26(40)25(39)21(18-37)44-29)17-16-33(5)20(28(36)35(19,7)43)8-9-23-32(4)13-12-24(38)31(2,3)22(32)11-14-34(23,33)6/h8,19,21-29,37-41,43H,9-18H2,1-7H3/t19-,21-,22+,23-,24+,25-,26+,27-,28-,29+,32+,33-,34-,35-,36+/m1/s1 |
| Standard InChIKey | RRIMLWHUVCZACL-HPUCWRFUSA-N |
| SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1(C)O)C)C(=O)OC6C(C(C(C(O6)CO)O)O)O |
| Appearance | Powder |
| PubChem Compound | 76322845 |
| Last Modified | Nov 13 2021 |
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